Cas no 104519-27-9 (Benzothiazole,2-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-)

• Product Name: Benzothiazole,2-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-
• CAS No: 104519-27-9
• MF: C₁₇H₂₁N₃S
• MW: 299.433742284775
• CID: 161135
• PubChem ID: 59865
• Update Time: 2025-04-19

Benzothiazole,2-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(4-butyl-3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-
• 2-(4-butyl-3,5-dimethylpyrazol-1-yl)-6-methyl-1,3-benzothiazole
• 2-(4-butyl-3,5-dimethyl-1h-pyrazol-1-yl)-6-methyl-1,3-benzothiazole
• 2-(4'-Butyl-3',5'-dimethylpyrazol-1'-yl)-6-methylbenzothiazole
• AC1L1S3Q
• AC1Q4WDR
• BRN 5586593
• LS-40698
• BENZOTHIAZOLE, 2-(4-BUTYL-3,5-DIMETHYL-1H-PYRAZOL-1-YL)-6-METHYL-
• DTXSID70146525
• 104519-27-9

• Inchi： 1S/C17H21N3S/c1-5-6-7-14-12(3)19-20(13(14)4)17-18-15-9-8-11(2)10-16(15)21-17/h8-10H,5-7H2,1-4H3
• InChI Key： ANRBIQQTDUWXPI-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2N=C1N1C(C)=C(C(C)=N1)CCCC

Computed Properties

• Exact Mass: 299.14583
• Monoisotopic Mass: 299.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 30.71